Cas no 261764-96-9 (6,7-Quinolinediamine)
6,7-Quinolinediamine structure
Product Name:6,7-Quinolinediamine
CAS No:261764-96-9
MF:C9H9N3
MW:159.187861204147
CID:247409
PubChem ID:10877409
Update Time:2025-04-19
6,7-Quinolinediamine Chemical and Physical Properties
Names and Identifiers
-
- 6,7-Quinolinediamine
- quinoline-6,7-diamine
- 6,7-diaminoquinoline
- SCHEMBL9374695
- 261764-96-9
- DTXSID80446725
- SB67413
- 6,7-Quinolinediamine(9CI)
-
- Inchi: 1S/C9H9N3/c10-7-4-6-2-1-3-12-9(6)5-8(7)11/h1-5H,10-11H2
- InChI Key: ZBXIQBCLORJSET-UHFFFAOYSA-N
- SMILES: N1C=CC=C2C=C(C(=CC=12)N)N
Computed Properties
- Exact Mass: 159.08000
- Monoisotopic Mass: 159.079647300g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 64.9Ų
Experimental Properties
- PSA: 64.93000
- LogP: 2.56160
6,7-Quinolinediamine Related Literature
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
261764-96-9 (6,7-Quinolinediamine) Related Products
- 580-15-4(6-Aminoquinoline)
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- 580-19-8(7-Aminoquinoline)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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